Cas no 2034595-34-9 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034595-34-9
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5553814
• Update Time: 2025-06-11

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C18H16N4O2S/c1-22-7-6-11-8-12(3-5-16(11)22)17(23)10-19-18(24)13-2-4-14-15(9-13)21-25-20-14/h2-9,17,23H,10H2,1H3,(H,19,24)
• InChI Key： QPHHYJGTIMTJKP-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC(O)C3C=CC4=C(C=3)C=CN4C)=O)=CC2=NS1

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034595-34-9): A Comprehensive Overview

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 2034595-34-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of functional groups such as hydroxyl and amide moieties, combined with the benzothiadiazole core, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzothiadiazole scaffold is well-documented for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. In particular, derivatives of benzothiadiazole have been extensively studied for their ability to modulate various cellular pathways. The specific substitution pattern in N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide may contribute to its unique pharmacokinetic and pharmacodynamic profiles. The hydroxyl group at the 2-position and the amide linkage at the 5-position introduce potential sites for hydrogen bonding and interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and metabolic stability for complex molecules like this one. Studies using molecular docking simulations have suggested that N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide may interact with enzymes and receptors involved in critical disease pathways. For instance, preliminary data indicate potential binding to cytochrome P450 enzymes, which are crucial for drug metabolism. This interaction could influence the compound's bioavailability and therapeutic efficacy.

The indole moiety in the molecule is another key feature that warrants further exploration. Indole derivatives are known for their diverse biological activities, including neuroprotective and anti-proliferative effects. The presence of 1-methylindole at the 5-position of the benzothiadiazole ring may enhance the compound's solubility and cell membrane permeability, thereby improving its pharmacological activity. Additionally, the hydroxyl-substituted ethyl chain could provide a site for further chemical modification, allowing for the development of novel analogs with tailored properties.

In vitro studies have begun to elucidate the mechanisms of action for N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide. Initial experiments suggest that the compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways such as MAPK and PI3K/Akt. Furthermore, its interaction with microtubule dynamics has been observed in some preliminary assays, indicating potential applications in chemotherapy. These findings align with the broader trend of utilizing heterocyclic compounds as scaffolds for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the benzothiadiazole core, followed by functional group transformations to introduce the hydroxyl and amide groups. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes. For example, catalytic methods have been employed to minimize waste generation while maintaining high reaction efficiency.

As research progresses, the potential applications of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide are likely to expand beyond oncology. Investigating its effects on neurological disorders has been suggested by some researchers due to the known activities of indole derivatives in this context. Additionally, its antimicrobial properties are being explored as part of broader efforts to discover new antibiotics against resistant strains of bacteria.

The development of novel pharmaceuticals often involves a multidisciplinary approach involving chemists、biologists、pharmacologists，and clinicians. The study of compounds like this one relies heavily on collaboration between academic institutions and pharmaceutical companies to translate laboratory findings into clinical applications. Preclinical studies are essential for evaluating safety profiles and dosing regimens before human trials can commence.

The regulatory landscape for new drug development continues to evolve，with increasing emphasis on innovative therapies that address unmet medical needs。Compounds such as N-[2-hydroxy-2-(1-methyl-lH-indol-l -yl)ethyl]- 2,l ,3-benzothia-diazole-lw-carboxamide must undergo rigorous testing to meet regulatory standards set forth by agencies such as the FDA and EMA。These agencies require comprehensive data on efficacy、safety，and manufacturing processes before approving a new drug for market use。

In conclusion，N-[ 2-hydroxy-wbr> 2-(l -methyl-l H-indol-wbr> -wbr> wbr> wbr> wbr> wbr>-wbr> wbr>-wbr>wbr> wbr>wbr>wbr>wbr>wbr>wbr>wbr>wbr>wbr>wbr>-wbr> wbr>-wbr>wbr>-carboxamide(CAS No.>2034595-wbrrr>-34-wbrrr>-9)> is a structurally complex molecule with promising pharmaceutical applications。Its unique combination of functional groups makes it a valuable candidate for further research into various therapeutic areas。As our understanding of biological systems continues to grow，compounds like this one will play an increasingly important role in developing next-generation treatments。